Cas no 194155-79-8 (2-Propenoic acid,2-oxo-1-pyrrolidinyl ester)

• Product Name: 2-Propenoic acid,2-oxo-1-pyrrolidinyl ester
• CAS No: 194155-79-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 116533
• PubChem ID: 23286809
• Update Time: 2025-04-18

2-Propenoic acid,2-oxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-oxo-1-pyrrolidinyl ester
• 2-Pyrrolidinone,1-[(1-oxo-2-propenyl)oxy]-(9CI)
• 194155-79-8
• SCHEMBL2519451
• (2-oxopyrrolidin-1-yl) prop-2-enoate

• Inchi： 1S/C7H9NO3/c1-2-7(10)11-8-5-3-4-6(8)9/h2H,1,3-5H2
• InChI Key： YHAXKEFFEXGTAE-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)N1C(CCC1)=O

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 0.19090